Cas no 123752-64-7 (2-(Dimethylamino)methyl-6-methoxy-4-methylbenzenol)

• Product Name: 2-(Dimethylamino)methyl-6-methoxy-4-methylbenzenol
• CAS No: 123752-64-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• MDL: MFCD08443958
• CID: 3143184
• PubChem ID: 18526078
• Update Time: 2025-10-29

2-(Dimethylamino)methyl-6-methoxy-4-methylbenzenol Chemical and Physical Properties

Names and Identifiers

• 2-((Dimethylamino)methyl)-6-methoxy-4-methylphenol
• 2-[(DIMETHYLAMINO)METHYL]-6-METHOXY-4-METHYLBENZENOL
• CS-0443196
• BA-0858
• 2-[(Dimethylamino)methyl]-6-methoxy-4-methylphenol
• MFCD08443958
• 123752-64-7
• SCHEMBL14174839
• AKOS005071954
• 2-(Dimethylamino)methyl-6-methoxy-4-methylbenzenol

• MDL： MFCD08443958
• Inchi： 1S/C11H17NO2/c1-8-5-9(7-12(2)3)11(13)10(6-8)14-4/h5-6,13H,7H2,1-4H3
• InChI Key： IEPASJZYYJFCDB-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1O)CN(C)C

Computed Properties

• Exact Mass: 195.125928785Da
• Monoisotopic Mass: 195.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Boiling Point: 106°/0.05mm

2-(Dimethylamino)methyl-6-methoxy-4-methylbenzenol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-(Dimethylamino)methyl-6-methoxy-4-methylbenzenol

Comprehensive Overview of 2-(Dimethylamino)methyl-6-methoxy-4-methylbenzenol (CAS No. 123752-64-7)

2-(Dimethylamino)methyl-6-methoxy-4-methylbenzenol, with the CAS number 123752-64-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, is a derivative of benzenol, featuring a dimethylamino and methoxy functional group. Its unique molecular structure makes it a subject of interest for applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The compound’s chemical properties and synthetic pathways are frequently explored in academic and industrial settings. Researchers are particularly interested in its potential as a building block for more complex molecules, owing to its reactive sites and stability under various conditions. The presence of the methoxy group and dimethylamino moiety enhances its versatility, allowing for further functionalization in synthetic chemistry.

In recent years, the demand for high-purity organic intermediates like 2-(Dimethylamino)methyl-6-methoxy-4-methylbenzenol has surged, driven by advancements in drug discovery and material science. This compound is often discussed in the context of green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce it. The integration of catalytic processes and biocatalysis has been a hot topic, aligning with global trends toward reducing chemical waste and energy consumption.

Another area of interest is the compound’s potential role in central nervous system (CNS) drug development. The dimethylamino group is a common feature in many CNS-active compounds, prompting investigations into its pharmacokinetics and pharmacodynamics. Questions such as "How does 2-(Dimethylamino)methyl-6-methoxy-4-methylbenzenol interact with biological targets?" and "What are its metabolic pathways?" are frequently searched in scientific databases, reflecting the compound’s relevance in neuropharmacology.

From an analytical perspective, 123752-64-7 is often characterized using techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound’s purity and identity, which are critical for its application in research and development. The compound’s spectral data and chromatographic behavior are well-documented, making it a reliable reference in laboratory settings.

The industrial applications of 2-(Dimethylamino)methyl-6-methoxy-4-methylbenzenol extend beyond pharmaceuticals. It is also explored in the synthesis of advanced materials, such as polymers and coatings, where its structural features contribute to desired properties like thermal stability and solubility. This dual utility in life sciences and material engineering underscores its importance in modern chemistry.

In summary, 2-(Dimethylamino)methyl-6-methoxy-4-methylbenzenol (CAS No. 123752-64-7) is a multifaceted compound with broad applications in research and industry. Its synthesis, properties, and potential uses continue to be areas of active investigation, driven by the evolving needs of science and technology. As the field progresses, this compound is likely to remain a key player in the development of innovative solutions across multiple disciplines.